Cas no 99306-87-3 (((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine)

• Product Name: ((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine
• CAS No: 99306-87-3
• MF: C₂₀H₃₁N
• MW: 285.466845750809
• MDL: MFCD00213430
• CID: 803300
• PubChem ID: 15632212
• Update Time: 2025-04-19

((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• ((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine
• (+)-Dehydroabietylamine
• (+)-DEHYDROABIETYLAMINE [OPTICAL RESOLVING AGENT]
• DEHYDROABIETYLAMINE
• [(1S,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl]methanamine
• AKOS015910415
• SCHEMBL27864
• 1,4a-Dimethyl-7-isopropyl-1,2,3,4,4a,9,10,10a-octahydro-1-phenanthrenemethylamine
• A845996
• 1-Phenanthrenecarboxamide,1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-,(1r,4as,10ar)-
• 99306-87-3
• JVVXZOOGOGPDRZ-XUVXKRRUSA-N

• MDL： MFCD00213430
• Inchi： 1S/C20H31N/c1-14(2)15-6-8-17-16(12-15)7-9-18-19(3,13-21)10-5-11-20(17,18)4/h6,8,12,14,18H,5,7,9-11,13,21H2,1-4H3/t18-,19+,20+/m0/s1
• InChI Key： JVVXZOOGOGPDRZ-XUVXKRRUSA-N
• SMILES： NC[C@@]1(C)CCC[C@]2(C)C3C=CC(C(C)C)=CC=3CC[C@H]21

Computed Properties

• Exact Mass: 285.24600
• Monoisotopic Mass: 285.245649993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 5.47930

((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38